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Compound of Interest

Compound Name: Azido-PEG35-amine

Cat. No.: B3117992

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Azido-PEG35-amine. Adherence to these procedural guidelines is critical to ensure
laboratory safety and mitigate potential risks associated with this chemical.

Hazard Identification and Stability Assessment

Azido-PEG35-amine is an organic azide. Organic azides are energetic compounds that can be
sensitive to heat, light, friction, and shock, posing a risk of explosive decomposition.[1][2] They
are also potentially toxic if inhaled, ingested, or absorbed through the skin.[2][3] A critical
aspect of safely handling organic azides is understanding their stability, which can be estimated
by the carbon-to-nitrogen (C/N) ratio.[1]

The empirical formula for Azido-PEG35-amine is C72H146N4O3s. Based on this, the C/N ratio is
calculated as follows:

e Number of Carbon atoms (C): 72
e Number of Nitrogen atoms (N): 4
e C/N Ratio: 72/4 =18

A higher C/N ratio generally indicates greater stability. The "Rule of Six" suggests that having at
least six carbon atoms for each energetic functional group (like an azide) provides sufficient
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dilution to render the compound relatively safe. With a C/N ratio of 18, Azido-PEG35-amine is

expected to be relatively stable under standard laboratory conditions.

Stability Assessment of Organic Azides

Stability
Classification

CIN Ratio

Handling and
Storage
Recommendations

Maximum Quantity

>3 Relatively Safe

Can be isolated and
stored in pure form.
Store at low

temperature (-18°C)

and protect from light.

Up to 20 grams

>land<3 Potentially Unstable

Should be
synthesized and used
immediately or stored
as a dilute solution (<
1 M) at low

temperature.

Up to 5 grams in

solution

<1 Highly Unstable

Should never be
isolated. Can only be
generated in situ as a
transient intermediate
and as the limiting

reagent.

Maximum of 1 gram in

the reaction mixture

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Azido-PEG35-amine. The

following table summarizes the required PPE.

Required Personal Protective Equipment
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Protection Type

Required PPE

Specifications & Rationale

Hand Protection

Double-gloved nitrile exam
gloves. For high toxicity
azides, Silver Shield™ gloves
under nitrile gloves are

recommended.

Azides can be absorbed
through the skin; double-
gloving provides an extra layer

of protection.

Eye & Face Protection

Chemical safety goggles. A
full-face shield is required over
goggles when there is a risk of

splashes or explosions.

Protects against splashes and

potential explosions.

Body Protection

A fully buttoned, flame-

resistant lab coat.

Prevents skin contact with the

chemical.

Respiratory Protection

Not generally required if
handled in a certified chemical

fume hood.

A respirator may be necessary
for large spills or in poorly

ventilated areas.

Operational Plan: Step-by-Step Handling Procedure

All manipulations involving Azido-PEG35-amine must be conducted in a certified chemical

fume hood with a blast shield in place.

Step 1: Preparation

ground glass joints, as friction can cause an explosion.

Step 2: Weighing and Transferring

Ensure the work area within the fume hood is clean and free of clutter.
Post a warning sign indicating that an azide experiment is in progress.

Assemble all necessary equipment, including non-metal spatulas and glassware. Avoid using

Have spill cleanup materials and waste containers readily available.
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e Use a plastic or ceramic spatula to weigh and transfer the solid Azido-PEG35-amine.
NEVER use metal spatulas, as they can form shock-sensitive metal azides.

» Work on the smallest scale possible for the experiment.
Step 3: Reaction Setup
« If dissolving the compound, add the solvent slowly to the solid.

» Avoid using halogenated solvents such as dichloromethane or chloroform, as these can form
extremely unstable and explosive di- and tri-azidomethane.

o Keep the reaction mixture away from heat, light, and sources of friction or shock.

« If heating is necessary, use a well-calibrated heating mantle and monitor the temperature
closely. Do not concentrate azide-containing reaction mixtures through rotary evaporation or
distillation.

Step 4: Post-Reaction Workup

e Quench any excess azide in the reaction mixture before disposal. Acommon method is the
slow addition of a reducing agent like triphenylphosphine.

» Monitor the quenching reaction for any signs of gas evolution or temperature increase.

Disposal Plan: Step-by-Step Waste Management

Improper disposal of azide-containing waste can lead to the formation of explosive metal
azides in plumbing. Under no circumstances should azide solutions be poured down the drain.

Step 1: Waste Segregation

o Collect all azide-containing waste, including reaction mixtures, contaminated solvents, and
disposable materials (gloves, paper towels), in a dedicated and clearly labeled hazardous
waste container.

e The container must be made of a non-metallic material such as polyethylene.
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» Do not co-mingle azide waste with acidic waste, as this can generate highly toxic and
explosive hydrazoic acid.

Step 2: Chemical Deactivation (for dilute inorganic azide solutions) For dilute aqueous
solutions (<5%) of inorganic azides, chemical deactivation can be performed. This procedure
should only be carried out by trained personnel in a chemical fume hood.

Experimental Protocol: Deactivation of Sodium Azide with Nitrous Acid

o Materials:

o Aqueous solution of sodium azide (<5%)

[¢]

20% aqueous solution of sodium nitrite (NaNO:2)

[e]

20% aqueous solution of sulfuric acid (H2S0a4)

[e]

Stir plate and stir bar

Three-necked round-bottom flask

o

[¢]

Dropping funnel

e Procedure:

o Set up the three-necked flask with a stirrer and dropping funnel in the fume hood.

o Add the 20% sodium nitrite solution to the azide solution (use 1.5g of sodium nitrite for
every gram of sodium azide).

o Slowly add the 20% sulfuric acid from the dropping funnel while stirring until the solution is
acidic to litmus paper. Crucially, the acid must be added after the nitrite to prevent the
formation of volatile and poisonous hydrazoic acid (HNs).

o Continue stirring for at least one hour to ensure complete destruction of the azide.

o Neutralize the resulting solution with a dilute base (e.g., sodium hydroxide) to a pH
between 6 and 9.
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o The neutralized solution can then be collected as hazardous waste.
Step 3: Final Disposal

o Label the hazardous waste container clearly as "Hazardous Waste: Contains Azides" and list

all chemical constituents.

o Store the waste container in a designated satellite accumulation area away from

incompatible materials.

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department.

Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Azido-
PEG35-amine.
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Caption: Workflow for safe handling and disposal of Azido-PEG35-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. safety.pitt.edu [safety.pitt.edu]

2. benchchem.com [benchchem.com]

3. chemistry.unm.edu [chemistry.unm.edu]
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PEG35-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3117992#personal-protective-equipment-for-
handling-azido-peg35-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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